Cas no 1196474-72-2 (4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde)

4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde structure
1196474-72-2 structure
Product Name:4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
CAS No:1196474-72-2
MF:C19H20BNO6
MW:369.176205635071
CID:2113890
Update Time:2023-08-04

4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(3-nitrophenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzaldehyde
    • ADTHDECFRYAVSI-UHFFFAOYSA-N
    • 4-(3-nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
    • 4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
    • Inchi: 1S/C19H20BNO6/c1-18(2)19(3,4)27-20(26-18)17-11-16(9-8-13(17)12-22)25-15-7-5-6-14(10-15)21(23)24/h5-12H,1-4H3
    • InChI Key: ADTHDECFRYAVSI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=CC=2C=O)OC2C=CC=C(C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 547
  • Topological Polar Surface Area: 90.6
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